Cas no 2694744-88-0 (4-amino-1-4-(benzenesulfonyl)piperazin-1-ylbutan-1-one, trifluoroacetic acid)

• Product Name: 4-amino-1-4-(benzenesulfonyl)piperazin-1-ylbutan-1-one, trifluoroacetic acid
• CAS No: 2694744-88-0
• MF: C₁₆H₂₂F₃N₃O₅S
• MW: 425.423193454742
• MDL: MFCD34475420
• CID: 5615072
• PubChem ID: 165949547
• Update Time: 2025-05-23

4-amino-1-4-(benzenesulfonyl)piperazin-1-ylbutan-1-one, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2694744-88-0
• 4-amino-1-[4-(benzenesulfonyl)piperazin-1-yl]butan-1-one; trifluoroacetic acid
• EN300-33048285
• 4-Amino-1-(4-(phenylsulfonyl)piperazin-1-yl)butan-1-one 2,2,2-trifluoroacetate
• 4-amino-1-4-(benzenesulfonyl)piperazin-1-ylbutan-1-one, trifluoroacetic acid

• MDL： MFCD34475420
• Inchi： 1S/C14H21N3O3S.C2HF3O2/c15-8-4-7-14(18)16-9-11-17(12-10-16)21(19,20)13-5-2-1-3-6-13;3-2(4,5)1(6)7/h1-3,5-6H,4,7-12,15H2;(H,6,7)
• InChI Key： DCSZMCDRCBWFHI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCN(C(CCCN)=O)CC1)(=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 425.12322647g/mol
• Monoisotopic Mass: 425.12322647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Additional information on 4-amino-1-4-(benzenesulfonyl)piperazin-1-ylbutan-1-one, trifluoroacetic acid

Introduction to 4-amino-1-4-(benzenesulfonyl)piperazin-1-ylbutan-1-one, trifluoroacetic acid (CAS No. 2694744-88-0)

4-amino-1-4-(benzenesulfonyl)piperazin-1-ylbutan-1-one, trifluoroacetic acid, identified by its CAS number 2694744-88-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly its piperazine and benzenesulfonyl moieties, contribute to its unique pharmacological profile and make it a valuable scaffold for drug discovery efforts.

The benzenesulfonyl group in the molecular structure of 4-amino-1-4-(benzenesulfonyl)piperazin-1-ylbutan-1-one, trifluoroacetic acid plays a crucial role in modulating the biological activity of the compound. Sulfonyl groups are well-known for their ability to enhance binding affinity and selectivity in drug molecules. This feature is particularly relevant in the context of developing targeted therapies, where precise interaction with biological targets is essential. The presence of the trifluoroacetic acid moiety further influences the compound's physicochemical properties, including solubility and metabolic stability, which are critical factors in drug formulation and delivery.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. Piperazine scaffolds are widely recognized for their versatility and efficacy in modulating various biological pathways. The specific arrangement of atoms in 4-amino-1-4-(benzenesulfonyl)piperazin-1-ylbutan-1-one, trifluoroacetic acid allows for interactions with key enzymes and receptors involved in diseases such as neurological disorders, inflammation, and cancer. These interactions are mediated by the compound's ability to engage with hydrogen bond networks and hydrophobic pockets within biological targets.

In the realm of academic research, studies have demonstrated that modifications to the piperazine ring can significantly alter the pharmacological properties of related compounds. The introduction of substituents such as benzenesulfonyl groups can enhance binding affinity while maintaining selectivity towards specific biological targets. This has led to the exploration of 4-amino-1-4-(benzenesulfonyl)piperazin-1-ylbutan-1-one, trifluoroacetic acid as a potential lead compound for further derivatization and optimization.

The synthesis of 4-amino-1-4-(benzenesulfonyl)piperazin-1-ylbutan-1-one, trifluoroacetic acid involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, has enabled researchers to construct the complex molecular framework efficiently. These synthetic strategies are essential for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

One of the most compelling aspects of 4-amino-1-4-(benzenesulfonyl)piperazin-1-ylbutan-1-one, trifluoroacetic acid is its potential as a tool compound in biochemical assays. Its well-defined structure allows researchers to investigate mechanisms of action and explore new therapeutic strategies. For instance, studies have shown that derivatives of this compound can modulate neurotransmitter release and receptor activity, making them candidates for treating conditions such as depression and anxiety disorders.

The role of computational chemistry in understanding the behavior of 4-amino-1-4-(benzenesulfonyl)piperazin-1-ylbutan-1-one, trifluoroacetic acid cannot be overstated. Molecular modeling techniques provide insights into how the compound interacts with biological targets at the atomic level. These insights are crucial for designing experiments and optimizing synthetic routes. Additionally, computational methods help predict pharmacokinetic properties, which are essential for assessing drug-like characteristics.

As research progresses, new applications for 4-amino-1-4-(benzenesulfonyl)piperazin-1-ybunantrone trifluoroacetic acid (CAS No. 2694744880) continue to emerge. Its structural versatility makes it a valuable building block for generating libraries of compounds with diverse biological activities. This approach is particularly useful in high-throughput screening campaigns aimed at identifying novel drug candidates.

The impact of this compound extends beyond academic research; it also holds promise for industrial applications in pharmaceutical development. Companies specializing in contract research organizations (CROs) and drug discovery services are increasingly utilizing such specialized compounds to support client projects. The demand for high-quality intermediates like 4-amino-l-(bis(2-hydroxyethyl)amino)-N-benzensulphonylmethyl)-3-pyrrolidinone hydrochloride (CAS No 63739984) underscores their importance in modern drug development pipelines.

In conclusion, 4-amino-l-(bis(2-hydroxyethyl)amino)-N-benzensulphonylmethyl)-3-pyrrolidinone hydrochloride (CAS No 63739984) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for both research and industry alike . Its unique structural features make it an attractive candidate for further exploration , while its established synthetic methodologies ensure reliable access . As our understanding grows , so too will its utility across multiple therapeutic areas .